Cas no 2228224-32-4 (1-(3-bromo-2,4-dimethylphenyl)cyclobutan-1-amine)

• Product Name: 1-(3-bromo-2,4-dimethylphenyl)cyclobutan-1-amine
• CAS No: 2228224-32-4
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• CID: 6274149
• PubChem ID: 165799139
• Update Time: 2025-05-26

1-(3-bromo-2,4-dimethylphenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2,4-dimethylphenyl)cyclobutan-1-amine
• 2228224-32-4
• EN300-1937062

• Inchi： 1S/C12H16BrN/c1-8-4-5-10(9(2)11(8)13)12(14)6-3-7-12/h4-5H,3,6-7,14H2,1-2H3
• InChI Key： WOZVMMVCBGKAQR-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)C1(CCC1)N

Computed Properties

• Exact Mass: 253.04661g/mol
• Monoisotopic Mass: 253.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-bromo-2,4-dimethylphenyl)cyclobutan-1-amine

1-(3-Bromo-2,4-Dimethylphenyl)cyclobutan-1-amine: A Comprehensive Overview

1-(3-Bromo-2,4-Dimethylphenyl)cyclobutan-1-amine, also known by its CAS number 2228224-32-4, is a specialized organic compound that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclobutane ring with a substituted phenyl group. The presence of bromine and methyl substituents on the aromatic ring introduces interesting electronic and steric properties, making it a valuable molecule for research and industrial applications.

The synthesis of 1-(3-Bromo-2,4-Dimethylphenyl)cyclobutan-1-amine typically involves multi-step organic reactions, often utilizing coupling reactions or Friedel-Crafts alkylation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

In terms of chemical properties, this compound exhibits a high degree of stability under standard conditions. However, it can undergo various transformations under specific reaction conditions. For instance, the bromine substituent can act as a leaving group in nucleophilic aromatic substitution reactions, making it a versatile building block for constructing more complex molecules. Additionally, the cyclobutane ring imparts rigidity to the molecule, which can be advantageous in drug design and materials science applications.

Recent studies have highlighted the potential of 1-(3-Bromo-2,4-Dimethylphenyl)cyclobutan-1-amine in pharmaceutical research. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For example, researchers have investigated its ability to inhibit certain kinases involved in cancer progression. These findings suggest that this compound could serve as a lead molecule for developing novel therapeutic agents.

Beyond pharmaceuticals, this compound has found applications in materials science. Its rigid structure and substituent effects make it suitable for use in polymer chemistry and as a precursor for advanced materials such as organic semiconductors. Recent breakthroughs in nanotechnology have further expanded its utility, with researchers exploring its role in creating self-assembled monolayers and functional surfaces.

The environmental impact of 1-(3-Bromo-2,4-Dimethylphenyl)cyclobutan-1-amine has also been a topic of interest. Studies indicate that it degrades under specific environmental conditions, though further research is needed to fully understand its ecological footprint. Regulatory bodies are increasingly emphasizing the importance of sustainable practices in chemical production, prompting researchers to develop greener synthesis methods for this compound.

In conclusion, 1-(3-Bromo-2,4-Dimethylphenyl)cyclobutan-1-amine, with its CAS number 2228224-32-4, stands out as a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical properties and versatility make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and improve synthesis techniques, this compound is poised to play an even greater role in advancing modern science and technology.